Cas no 1300037-87-9 (Tapentadol O-Sulfate)

Tapentadol O-Sulfate is a sulfate ester derivative of tapentadol, a centrally acting analgesic with dual mechanisms of action as a μ-opioid receptor agonist and norepinephrine reuptake inhibitor. This modification enhances the compound's solubility and stability, making it suitable for pharmaceutical formulations requiring improved bioavailability. The sulfate moiety facilitates controlled release and predictable pharmacokinetics, which can be advantageous in pain management applications. Its structural characteristics allow for precise dosing and reduced variability in drug delivery. As a derivative, Tapentadol O-Sulfate retains the therapeutic efficacy of tapentadol while offering potential formulation benefits for extended-release or specialized delivery systems.

Tapentadol O-Sulfate structure

Product Name:Tapentadol O-Sulfate

CAS No:1300037-87-9

MF:C₁₄H₂₃NO₄S

MW:301.401723146439

CID:1061160

PubChem ID:71752327

Update Time:2025-05-28

Tapentadol O-Sulfate Chemical and Physical Properties

Names and Identifiers

- Tapentadol O-Sulfate
- Tapentadol-O-sulfate solution
- [3-[(2R,3R)-1-(dimethylamino)-2-methylpentan-3-yl]phenyl] hydrogen sulfate
- 3-[(2R,3R)-1-(Dimethylamino)-2-methylpentan-3-yl]phenyl hydrogen sulfate
- Phenol, 3-((1R,2R)-3-(dimethylamino)-1-ethyl-2-methylpropyl)-, 1-(hydrogen sulfate)
- Q27275210
- UNII-C58UXA8H1G
- Tapentadol-O-sulfate
- DTXSID60858423
- C58UXA8H1G
- 1300037-87-9
- Inchi： 1S/C14H23NO4S/c1-5-14(11(2)10-15(3)4)12-7-6-8-13(9-12)19-20(16,17)18/h6-9,11,14H,5,10H2,1-4H3,(H,16,17,18)/t11-,14+/m0/s1
- InChI Key： HPEFZESOUVTBSA-SMDDNHRTSA-N
- SMILES： S(=O)(=O)(O)OC1=CC=CC(=C1)[C@H](CC)[C@@H](C)CN(C)C

Computed Properties

Exact Mass: 301.13500
Monoisotopic Mass: 301.13477939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 75.2Å²

Experimental Properties

Flash Point: 9℃
PSA: 75.22000
LogP: 3.64030

Tapentadol O-Sulfate Security Information

Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： 7-16-36/37-45
Hazardous Material Identification：

Tapentadol O-Sulfate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	T-061-1ML	Tapentadol-O-sulfate solution	1300037-87-9	100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant	1ML	3094.95	2021-05-13